Cas no 443912-70-7 (methyl 4-methyloxane-4-carboxylate)

• Product Name: methyl 4-methyloxane-4-carboxylate
• CAS No: 443912-70-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD12912101
• CID: 327470
• PubChem ID: 11019135
• Update Time: 2025-10-28

methyl 4-methyloxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-tetrahydro-2H-pyran-4-carboxylate
• 2H-Pyran-4-carboxylicacid, tetrahydro-4-methyl-, methyl ester
• methyl 4-methyloxane-4-carboxylate
• Methyl 4-methyltetrahydro-2H-pyran-4-carboxylate
• 4-methyl-tetrahydropyran-4-carboxylic acid methyl ester
• Tetrahydro-4-methyl-2H-pyran-4-carboxylic acid methyl ester
• 2H-Pyran-4-carboxylicacid,tetrahydro-4-methyl-,methylester(9CI)
• 4-Methyl-tetrahydro-pyran-4-carboxylic acid methyl ester
• AKOS016005395
• A826563
• LWZSTDVWNKMIFQ-UHFFFAOYSA-N
• AS-34523
• DTXSID20452042
• MFCD12912101
• 443912-70-7
• PB31671
• SY023230
• 4-methyltetrahydropyran-4-carboxylic acid methyl ester
• methyl 4-methyltetrahydropyran-4-carboxylate
• SCHEMBL1254604
• CS-0049028
• Methyl4-methyltetrahydro-2H-pyran-4-carboxylate

• MDL： MFCD12912101
• Inchi： 1S/C8H14O3/c1-8(7(9)10-2)3-5-11-6-4-8/h3-6H2,1-2H3
• InChI Key： LWZSTDVWNKMIFQ-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(C)CC1

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Density: 1.030
• Boiling Point: 195 ºC
• Flash Point: 72 ºC
• PSA: 35.53000
• LogP: 0.97610

Additional information on methyl 4-methyloxane-4-carboxylate

Introduction to Methyl 4-Methyloxane-4-Carboxylate (CAS No. 443912-70-7)

Methyl 4-Methyloxane-4-Carboxylate, a compound with the chemical formula C₇H₁₂O₃, is a derivative of oxane featuring a carboxylate ester group. This compound is characterized by its methyl 4-methyloxane-4-carboxylate moiety, which imparts unique chemical properties making it of significant interest in various scientific and industrial applications. With a CAS number of 443912-70-7, it has been extensively studied for its potential in pharmaceutical synthesis, agrochemical formulations, and specialty chemical manufacturing.

The structure of Methyl 4-Methyloxane-4-Carboxylate exhibits a cyclic ether backbone with a methyl group at the fourth carbon position, which is further functionalized by a carboxylate ester. This structural arrangement contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. The compound's solubility profile and interaction with other molecules have been subjects of rigorous investigation, particularly in the context of drug development and material science.

In recent years, the pharmaceutical applications of Methyl 4-Methyloxane-4-Carboxylate have garnered considerable attention. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including potential therapeutic agents targeting neurological disorders. The ester functionality in its structure allows for facile modifications, enabling the development of novel compounds with enhanced pharmacological properties. Studies have demonstrated its utility in constructing complex scaffolds that mimic natural products, which are often pivotal in medicinal chemistry.

The agrochemical sector has also benefited from the incorporation of Methyl 4-Methyloxane-4-Carboxylate into formulations designed to improve crop protection and yield enhancement. Its structural motifs are leveraged to create compounds that exhibit herbicidal or fungicidal activity while maintaining environmental safety. The compound's stability under varying environmental conditions makes it an attractive candidate for field applications, where consistency in performance is critical.

From a material science perspective, Methyl 4-Methyloxane-4-Carboxylate has been investigated for its potential use in polymer synthesis and as a monomer for producing advanced materials. Its ability to undergo polymerization reactions while maintaining specific functional groups opens up avenues for creating materials with tailored properties. These include biodegradable polymers, coatings with enhanced durability, and specialty films used in electronic applications.

The synthetic pathways for Methyl 4-Methyloxane-4-Carboxylate have been optimized to ensure high yields and purity, which are essential for industrial-scale production. Advances in catalytic processes have enabled more efficient conversion of raw materials into this valuable intermediate. Such improvements not only reduce costs but also minimize waste generation, aligning with global sustainability goals.

In academic research, the mechanistic studies on Methyl 4-Methyloxane-4-Carboxylate have provided insights into reaction mechanisms that are pivotal for designing new synthetic strategies. Researchers have employed spectroscopic techniques and computational methods to elucidate how this compound interacts with other reagents under different conditions. These findings contribute to the broader understanding of organic chemistry principles and their practical applications.

The regulatory considerations associated with Methyl 4-Methyloxane-4-Carboxylate ensure that its production and use comply with international standards for safety and environmental impact. Manufacturers must adhere to stringent guidelines to ensure that the compound does not pose risks to human health or ecosystems during handling and application. Ongoing research aims to further refine these regulations based on emerging scientific data.

Future prospects for Methyl 4-Methyloxane-4-Carboxylate include expanding its utility into emerging fields such as green chemistry and nanotechnology. Innovations in synthetic methodologies may unlock new possibilities for its application in sustainable practices, while advancements in material science could lead to novel products with unprecedented performance characteristics.

In conclusion, Methyl 4-Methyloxane-4-Carboxylate (CAS No. 443912-70-7) represents a versatile compound with broad applications across multiple industries. Its unique structural features and functional properties make it indispensable in pharmaceuticals, agrochemicals, and material science. As research continues to uncover new possibilities for this compound, its significance is expected to grow further, driving innovation and progress in various scientific domains.